5β-Androstane-17β-ol-3-one

• CAS No.: 571-22-2
• Product Name: 5β-Androstane-17β-ol-3-one
• Molecular Formula: C19H30O2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: (5R,8R,9S,10S,13S,14S,17S)-17-hydroxy-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12,14-17,21H,3-11H2,1-2H3/t12-,14+,15+,16+,17+,18+,19+/m1/s1
• Standard InChIKey: NVKAWKQGWWIWPM-MISPCMORSA-N
• Isomeric SMILES: C[C@]12CCC(=O)C[C@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4O)C
• SMILES: CC12CCC(=O)CC1CCC3C2CCC4(C3CCC4O)C
• Canonical SMILES: CC12CCC(=O)CC1CCC3C2CCC4(C3CCC4O)C
• Physical Description: Solid
• Description: 5beta-Dihydrotestosterone, also known as 5-beta-DHT or etiocholan-17-beta-ol-3-one, belongs to the class of organic compounds known as androgens and derivatives. These are 3-hydroxylated C19 steroid hormones. They are known to favor the development of masculine characteristics. They also show profound effects on scalp and body hair in humans. Thus, 5beta-dihydrotestosterone is considered to be a steroid lipid molecule. 5beta-Dihydrotestosterone is considered to be a practically insoluble (in water) and relatively neutral molecule. 5beta-Dihydrotestosterone has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 5beta-dihydrotestosterone is primarily located in the membrane (predicted from logP) and cytoplasm. In humans, 5beta-dihydrotestosterone is involved in the androgen and estrogen metabolism pathway. 5beta-Dihydrotestosterone is also involved in a couple of metabolic disorders, which include aromatase deficiency and 17-Beta hydroxysteroid dehydrogenase III deficiency.; 5beta-dihydrotestosterone is a 17beta-hydroxyandrostan-3-one that has beta- configuration at position 5. It is a metabolite of testosterone. It has a role as an androgen, a mouse metabolite, a vasodilator agent and a human metabolite. It is a 17beta-hydroxyandrostan-3-one and a 3-oxo-5beta-steroid.
• Synonyms: 17 beta Hydroxy 5 beta Androstan 3 One; 17 beta-Hydroxy-5 beta-Androstan-3-One; 17beta Hydroxy 5alpha Androstan 3 One; 17beta-Hydroxy-5alpha-Androstan-3-One; 5 alpha DHT; 5 alpha Dihydrotestosterone; 5 alpha-Dihydrotestosterone; 5 beta Dihydrotestosterone; 5 beta-Dihydrotestosterone; 5-alpha Dihydrotestosterone; 5-alpha-DHT; Anaprotin; Andractim; Androstanolone; beta-Hydroxy-5 beta-Androstan-3-One, 17; Dihydroepitestosterone; Dihydrotestosterone; Dihydrotestosterone, 5-alpha; Gelovit; Stanolone
• PubChem Compound: 11302
• Last Modified: Nov 11 2021